Cas no 270062-84-5 ((S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride)

• Product Name: (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride
• CAS No: 270062-84-5
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD11870818
• CID: 67382
• PubChem ID: 2761590
• Update Time: 2025-11-03

(S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-(4-bromophenyl)butanoic acid hydrochloride
• (R)-3-Amino-4-(4-bromo-phenyl)-butyric acid•HCl
• (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride
• (S)-3-AMINO-4-(4-BROMO-PHENYL)-BUTYRIC ACID HCL
• (S)-3-Amino-4-(4-bromo-phenyl)-butyric acid.HCl
• Benzenebutanoic acid, β-amino-4-bromo-, (βS)-
• H-β-HoPhe(4-Br)-OH.HCl
• (3S)-3-amino-4-(4-bromophenyl)butanoic Acid Hydrochloride
• (S)-3-Amino-4-(4-bromophenyl)butyric acid hydrochloride
• AC1MC5AP
• AK114844
• CTK8E9387
• MolPort-003-794-056
• SBB064590
• MFCD01861014
• CS-0157606
• L-beta-HomoPhe(4-Br)-OH⋅HCl
• (3S)-3-amino-4-(4-bromophenyl)butanoic acid;hydrochloride
• 270062-84-5
• DTXSID10375837
• 331763-71-4
• (S)-3-Amino-4-(4-bromophenyl)butanoic acid, HCl
• (S)-3-Amino-4-(4-bromo-phenyl)-butyric acid hydrochloride
• (3S)-3-Amino-4-(4-bromophenyl)butanoic acid--hydrogen chloride (1/1)
• (S)-3-Amino-4-(4-bromo-phenyl)-butyric acid-HCl
• AKOS015890212
• J-016646
• PS-12249
• EN300-7352746
• Benzenebutanoicacid,b-amino-4-bromo-,hydrochloride(1:1),(bs)-
• (S)-3-AMINO-4-(4-BROMOPHENYL)BUTANOIC ACID HCL
• AC-22147
• H-Phe(4-Br)-(C#CH2)OH.HCl
• 4-Bromo-L-beta-homophenylalanine hydrochloride
• DB-258210

• MDL： MFCD11870818
• Inchi： 1S/C10H12BrNO2.ClH/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m0./s1
• InChI Key： QMUGXLUXLGZZSC-FVGYRXGTSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 292.98200
• Monoisotopic Mass: 292.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Boiling Point: 387.6°Cat760mmHg
• Flash Point: 188.2°C
• PSA: 63.32000
• LogP: 3.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride

(S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride: A Comprehensive Overview

The compound (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride, with the CAS number 270062-84-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with an amino group at the third carbon and a 4-bromophenyl group attached to the fourth carbon, all within a hydrochloride salt form. The stereochemistry at the third carbon is specified as (S), which plays a crucial role in its biological activity and interactions.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of chiral compounds. The (S) configuration in (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride has been shown to influence its solubility, stability, and bioavailability. These properties are critical for its potential use as a therapeutic agent, particularly in areas such as central nervous system disorders and cancer treatment.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, amide bond formation, and stereochemical control. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements for preclinical and clinical studies. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, has been instrumental in confirming the structure and stereochemistry of the compound.

In terms of biological activity, (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride has demonstrated promising results in vitro assays targeting various enzymes and receptors. For instance, it has shown inhibitory activity against certain kinases involved in signaling pathways associated with cancer progression. Additionally, studies have explored its potential as a modulator of ion channels, which could have implications for treating neurological disorders such as epilepsy or pain conditions.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits moderate absorption and distribution properties, with a half-life that is suitable for once-daily dosing regimens. However, further investigations are required to fully understand its metabolism and excretion pathways in humans.

From an environmental perspective, the ecological impact of (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride has been evaluated to ensure compliance with regulatory standards. Studies suggest that it has low toxicity to aquatic organisms under standard test conditions, which is favorable for its potential use in pharmaceutical applications.

In conclusion, (S)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride represents a valuable addition to the arsenal of chiral compounds being explored for therapeutic purposes. Its unique structure, coupled with advancements in synthetic methodologies and biological characterization, positions it as a promising candidate for future drug development efforts.